Cas no 108612-49-3 (1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-amine)

• Product Name: 1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-amine
• CAS No: 108612-49-3
• MF: C₁₉H₂₁FN₄
• MW: 324.395247220993
• CID: 1190052
• PubChem ID: 11012771
• Update Time: 2025-04-20

1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-amine
• JLKLJTQNAMAIJA-UHFFFAOYSA-N
• DTXSID00451912
• 4-Piperidinamine, 1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-
• SCHEMBL10337972
• 108612-49-3
• 1-{1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl}-4-piperidinamine
• 1-(1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-yl)piperidin-4-amine

• Inchi： 1S/C19H21FN4/c20-15-7-5-14(6-8-15)13-24-18-4-2-1-3-17(18)22-19(24)23-11-9-16(21)10-12-23/h1-8,16H,9-13,21H2
• InChI Key： JLKLJTQNAMAIJA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1N1CCC(CC1)N

Computed Properties

• Exact Mass: 324.17502485g/mol
• Monoisotopic Mass: 324.17502485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.1Ų